Cas no 22040-72-8 (3-deoxydigitoxigenin)
3-deoxydigitoxigenin structure
Product Name:3-deoxydigitoxigenin
CAS No:22040-72-8
MF:C23H34O3
MW:358.514267444611
CID:250400
PubChem ID:14863152
Update Time:2024-02-28
3-deoxydigitoxigenin Chemical and Physical Properties
Names and Identifiers
-
- Card-20(22)-enolide,14-hydroxy-, (5b)-(9CI)
- (5b,14a)-14-Hydroxycard-20(22)-enolide
- 3-deoxydigitoxigenin
-
- Inchi: 1S/C23H34O3/c1-21-10-4-3-5-16(21)6-7-19-18(21)8-11-22(2)17(9-12-23(19,22)25)15-13-20(24)26-14-15/h13,16-19,25H,3-12,14H2,1-2H3/t16-,17+,18-,19+,21-,22+,23-/m0/s1
- InChI Key: ITRLYOYEKVDKEE-MITUEXOSSA-N
- SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@]1(CC[C@]1([H])[C@]3(CCCC[C@@]3([H])CC[C@@]21[H])C)C
Computed Properties
- Exact Mass: 358.25079494g/mol
- Monoisotopic Mass: 358.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 46.5Ų
3-deoxydigitoxigenin Security Information
- Hazardous Material transportation number:2811
- HazardClass:6.1(b)
- PackingGroup:III
3-deoxydigitoxigenin Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
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